Cas no 6149-03-7 (4-Octylbenzenesulfonic Acid Sodium Salt)

• Product Name: 4-Octylbenzenesulfonic Acid Sodium Salt
• CAS No: 6149-03-7
• MF: C₁₄H₂₁NaO₃S
• MW: 292.369514226913
• MDL: MFCD00007512
• CID: 85557
• PubChem ID: 87574197
• Update Time: 2025-04-18

4-Octylbenzenesulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 4-octylbenzenesulfonic acid, sodium salt
• 4-n-Octylbenzenesulfonic acid sodium salt
• Sodium 4-n-octylbenzenesulphonate
• 4-n-Octylbenzenesulphonic acid sodium salt
• Sodium p-n-octylbenzenesulfonate
• Sodium 4-n-Octylbenzenesulfonate
• Sodium p-n-octylbenzenesulfonate100µg
• sodium,4-octylbenzenesulfonate
• sodium 4-octylbenzenesulfonate
• HTS5EM67P9
• 4-Octylbenzenesulfonic acid sodium salt
• 2-Thiazolamine hydrochloride
• DSSTox_RID_82441
• DSSTox_CID_27594
• DSSTox_GSID_47594
• Sodium p-octylbenzenesulphonate
• sodium p-octylbenzene sulfonate
• Sodium 4-octylbenzene sulfonate
• Tox21_303628
• NCGC
• Benzenesulfonic acid, 4-octyl-, sodium salt (1:1)
• 6149-03-7
• sodium;4-octylbenzenesulfonate
• O0203
• DTXSID9047594
• NCGC00256848-01
• MFCD00007512
• J-200074
• CHEMBL3186398
• sodium 4-octylbenzene-1-sulfonate
• EINECS 228-158-8
• CAS-6149-03-7
• SODIUM P-OCTYLBENZENESULFONATE
• Q27280101
• AKOS037621702
• SODIUM4-N-OCTYLBENZENESULFONATE
• D91831
• NS00045195
• DTXCID7027594
• FT-0619312
• AS-81721
• SCHEMBL2457843
• UNII-HTS5EM67P9
• ASJUTVUXOMPOQH-UHFFFAOYSA-M
• 4-Octylbenzenesulfonic Acid Sodium Salt

• MDL： MFCD00007512
• Inchi： 1S/C14H22O3S.Na/c1-2-3-4-5-6-7-8-13-9-11-14(12-10-13)18(15,16)17;/h9-12H,2-8H2,1H3,(H,15,16,17);/q;+1/p-1
• InChI Key： ASJUTVUXOMPOQH-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)CCCCCCCC)(=O)(=O)[O-].[Na+]
• BRN： 4169554

Computed Properties

• Exact Mass: 292.11100
• Monoisotopic Mass: 292.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: White powder
• Density: No data available
• Melting Point: >300°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 65.58000
• LogP: 4.57450
• Solubility: Not determined
• Vapor Pressure: No data available

4-Octylbenzenesulfonic Acid Sodium Salt Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt